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Compound of Interest

Compound Name: Tafamidis-d3

Cat. No.: B15140659 Get Quote

In-Depth Technical Guide: Tafamidis-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Tafamidis-d3, a deuterated

analog of Tafamidis. The document outlines its physicochemical properties, the detailed

mechanism of action of its parent compound, and relevant experimental protocols for its

characterization.

Core Data Presentation
The following table summarizes the key quantitative data for Tafamidis-d3 and its non-

deuterated counterpart, Tafamidis.

Property Tafamidis-d3 Tafamidis

CAS Number Not Available 594839-88-0[1][2]

Molecular Weight 311.1 g/mol [3][4][5] 308.1 g/mol [6][7]

Molecular Formula C₁₄H₄D₃Cl₂NO₃[2][4][5] C₁₄H₇Cl₂NO₃[6][7]

Mechanism of Action: Transthyretin Stabilization
Tafamidis functions as a kinetic stabilizer of the transthyretin (TTR) protein.[1][8][9][10] Under

normal physiological conditions, TTR exists as a tetramer and is responsible for transporting

thyroxine and retinol-binding protein.[8][9][10] In transthyretin amyloidosis (ATTR), the TTR
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tetramer dissociates into monomers, which then misfold and aggregate into amyloid fibrils.[8][9]

[10] These amyloid deposits in various organs, particularly the heart and nerves, lead to

progressive damage.[8]

Tafamidis binds with high selectivity to the thyroxine-binding sites of the TTR tetramer,

stabilizing its quaternary structure.[8] This stabilization prevents the dissociation of the tetramer

into monomers, which is the rate-limiting step in amyloid fibril formation.[11] By inhibiting this

initial step, Tafamidis effectively halts the amyloid cascade.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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